DL-2-Pyrrolidone-5-carboxylic Acid

• CAS No.: 149-87-1
• Product Name: DL-2-Pyrrolidone-5-carboxylic Acid
• Molecular Formula: C5H7NO3
• Molecular Weight: 129.11 g/mol
• IUPAC Name: 5-oxopyrrolidine-2-carboxylic acid
• Standard InChI: InChI=1S/C5H7NO3/c7-4-2-1-3(6-4)5(8)9/h3H,1-2H2,(H,6,7)(H,8,9)
• Standard InChIKey: ODHCTXKNWHHXJC-UHFFFAOYSA-N
• SMILES: C1CC(=O)NC1C(=O)O
• Canonical SMILES: C1CC(=O)NC1C(=O)O
• Melting Point: 155-162°C
• Physical Description: Solid
• Description: Pyrrolidonecarboxylic acid, also known as pyroglutamate or pyroglutamic acid, belongs to the class of organic compounds known as proline and derivatives. Proline and derivatives are compounds containing proline or a derivative thereof resulting from reaction of proline at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. Pyrrolidonecarboxylic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Pyrrolidonecarboxylic acid has been detected in multiple biofluids, such as saliva and sweat. Within the cell, pyrrolidonecarboxylic acid is primarily located in the cytoplasm.; 5-oxoproline is an oxoproline having the oxo group placed at the 5-position. It is an intermediate metabolite in the glutathione cycle. It has a role as a human metabolite. It is a pyrrolidinemonocarboxylic acid, a member of pyrrolidin-2-ones and an oxoproline. It is a conjugate acid of a 5-oxoprolinate.
• Solubility: 736 mg/mL
• Synonyms: 5-oxo-Proline; _x000B_5-oxo-DL-Proline; (±)-2-Pyrrolidone-5-carboxylic Acid; (±)-Pyroglutamic Acid; 5-Oxo-DL-proline; 5-Oxopyrrolidine-2-carboxylic Acid; DL-2-Pyrrolidinone-5-carboxylic Acid; DL-2-Pyrrolidone-5-carboxylic Acid; DL-Pyroglutamate; DL-Pyrogl
• PubChem Compound: 499
• Last Modified: Nov 11 2021